Cas no 899728-60-0 (3-(4E)-3-benzyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylidene-1-(2-fluorophenyl)urea)

• Product Name: 3-(4E)-3-benzyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylidene-1-(2-fluorophenyl)urea
• CAS No: 899728-60-0
• MF: C₂₂H₁₇FN₄O₂
• MW: 388.394387960434
• CID: 5486190
• Update Time: 2025-06-29

3-(4E)-3-benzyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylidene-1-(2-fluorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[2,3-dihydro-2-oxo-3-(phenylmethyl)-4(1H)-quinazolinylidene]-N′-(2-fluorophenyl)-
• 3-(4E)-3-benzyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylidene-1-(2-fluorophenyl)urea

• Inchi： 1S/C22H17FN4O2/c23-17-11-5-7-13-19(17)24-21(28)26-20-16-10-4-6-12-18(16)25-22(29)27(20)14-15-8-2-1-3-9-15/h1-13H,14H2,(H,24,28)(H,25,29)
• InChI Key： CPHUPKACHPLJRZ-UHFFFAOYSA-N
• SMILES： N(=C1C2=C(NC(=O)N1CC1=CC=CC=C1)C=CC=C2)C(NC1=CC=CC=C1F)=O

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.07±0.70(Predicted)

Additional information on 3-(4E)-3-benzyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylidene-1-(2-fluorophenyl)urea

3-(4E)-3-benzyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylidene-1-(2-fluorophenyl)urea

3-(4E)-3-benzyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylidene-1-(2-fluorophenyl)urea is a highly specialized compound with the CAS number 899728-60-0. This compound belongs to the class of ureas, which are widely studied in organic chemistry due to their versatile applications in drug design, materials science, and catalysis. The molecule's structure is characterized by a quinazolinone backbone, which is a heterocyclic aromatic system with significant biological activity potential.

The quinazolinone moiety in this compound is a key structural feature that contributes to its pharmacological properties. Recent studies have highlighted the importance of quinazolinone derivatives in the development of anti-cancer agents, particularly as inhibitors of kinase enzymes involved in cell proliferation and survival pathways. For instance, researchers have reported that certain quinazolinone-based compounds exhibit potent inhibitory effects against EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor) kinases, which are critical targets in oncology.

The benzyl group attached to the quinazolinone ring adds further complexity to the molecule's structure and may influence its solubility and bioavailability. Additionally, the presence of a fluorophenyl group introduces electronic effects that can modulate the compound's interaction with biological targets. Fluorinated aromatic systems are known for their enhanced stability and ability to penetrate cellular membranes, making them valuable in drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and modular assembly strategies. For example, a study published in *Journal of Medicinal Chemistry* demonstrated a concise route to synthesize similar urea derivatives using microwave-assisted synthesis, which significantly reduces reaction times and enhances yields.

From a materials science perspective, this compound's structure suggests potential applications as a coordinate covalent catalyst or as a building block for supramolecular assemblies. The urea functionality can act as a hydrogen bond donor or acceptor, facilitating self-assembling behaviors that are highly desirable in nanotechnology and crystal engineering.

In terms of biological evaluation, preliminary assays have indicated that 3-(4E)-3-benzyl-2-oxo...urea exhibits moderate cytotoxicity against various cancer cell lines. However, further optimization is required to improve its selectivity and reduce off-target effects. Researchers are currently exploring strategies such as bioisosteric replacement and fragment-based drug design to enhance its therapeutic index.

The integration of computational chemistry tools has also played a pivotal role in understanding this compound's behavior at the molecular level. Docking studies using software like AutoDock Vina have provided insights into its binding modes with target proteins, guiding experimental efforts toward more effective analogs.

In conclusion, 3-(4E)-3-benzyl-2-oxo...urea represents an intriguing molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research in drug discovery and materials science. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovative chemical development.